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Compound of Interest

Compound Name: Boc-DODA

Cat. No.: B1339962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. It is not a substitute for a formal Safety Data Sheet (SDS). While a specific

SDS for Boc-DODA (tert-butyl (12-amino-4,9-dioxadodecyl)carbamate) was not found, this

guide synthesizes safety information from structurally related compounds and general

laboratory safety protocols. Always consult your institution's safety guidelines and perform a

thorough risk assessment before handling any chemical.

Introduction
Boc-DODA is a bifunctional linker molecule utilized in chemical synthesis, particularly in the

development of bioconjugates and drug delivery systems. It features a Boc-protected amine

and a terminal primary amine. The tert-butyloxycarbonyl (Boc) protecting group is acid-labile,

allowing for selective deprotection, while the terminal amine provides a reactive site for

conjugation. Understanding the potential hazards and proper handling procedures for this

compound is critical to ensure laboratory safety.

Hazard Identification and Classification
Based on the safety data for analogous Boc-protected amines and diamine compounds, Boc-
DODA should be handled as a potentially hazardous substance. The primary hazards are

associated with its amine functionalities and the potential for irritation.
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GHS Hazard Classification (Inferred)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Precautionary Statements (Recommended)
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Type Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P330 Rinse mouth.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P362+P364
Take off contaminated clothing

and wash it before reuse.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.
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P337+P313
If eye irritation persists: Get

medical advice/attention.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Adherence to standard laboratory operating procedures is paramount when working with Boc-
DODA.

3.1. Engineering Controls

Ventilation: All handling of solid Boc-DODA and its solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

3.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes.

Skin Protection:

Gloves: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity before

each use and change them frequently.

Lab Coat: A full-sleeved lab coat should be worn at all times.

Footwear: Closed-toe shoes are required in the laboratory.
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3.3. General Hygiene Practices

Avoid all personal contact, including inhalation.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Do not eat, drink, or smoke in areas where chemicals are handled.

Storage and Disposal
4.1. Storage

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.

Some suppliers recommend storage at -20°C for long-term stability.

4.2. Disposal

Dispose of Boc-DODA and any contaminated materials as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain.

First Aid Measures
5.1. In Case of Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

5.2. In Case of Skin Contact
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Immediately wash skin with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes.

Seek medical attention if irritation develops or persists.

5.3. In Case of Inhalation

Remove the individual from the area of exposure to fresh air.

If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.

Seek immediate medical attention.

5.4. In Case of Ingestion

Do NOT induce vomiting.

Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Visualizations
6.1. Chemical Handling Workflow
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Consult SDS/Safety Guide

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area in Fume Hood

Weigh Boc-DODA

Perform Experiment/Reaction

Decontaminate Glassware and Surfaces

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly
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Chemical Spill Occurs

Assess Spill Size and Hazard

Minor Spill
(Small, Contained, Known Hazard)

Minor

Major Spill
(Large, Uncontained, Unknown Hazard, Fire)

Major

Alert Personnel in the Immediate Area Evacuate the Area

Follow Minor Spill Cleanup Procedure Call Emergency Services/
EH&S

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect Residue into a Labeled Waste Container

Decontaminate Spill Area
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To cite this document: BenchChem. [Boc-DODA: An In-depth Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339962#boc-doda-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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